molecular formula C8H6ClNOS B3024522 5-Chloro-2-(methylthio)-1,3-benzoxazole CAS No. 64037-25-8

5-Chloro-2-(methylthio)-1,3-benzoxazole

Cat. No.: B3024522
CAS No.: 64037-25-8
M. Wt: 199.66 g/mol
InChI Key: DDQGNGANBLTNFD-UHFFFAOYSA-N
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Description

5-Chloro-2-(methylthio)-1,3-benzoxazole is a chemical compound with the molecular formula C8H6ClNOS . It is related to 5-chloro-2-(methylthio)pyrimidine-4-carboxylic acid, which has a molecular weight of 204.628 g/mol .


Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzoxazole ring substituted with a chlorine atom and a methylthio group . The related compound, 5-chloro-2-(methylthio)pyrimidine-4-carboxylic acid, has a molecular formula of C6H5ClN2O2S .

Mechanism of Action

The mechanism of action of 5-Chloro-2-(methylthio)-1,3-benzoxazole is not completely understood. However, it is believed that the methylthio substituent of this compound acts as a Lewis base, which can interact with Lewis acids to form complexes. These complexes can then undergo a variety of reactions, including nucleophilic addition, electrophilic substitution, and cyclization.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well studied. However, studies in animals suggest that this compound may have antineoplastic, anti-inflammatory, and anticonvulsant properties. In addition, this compound has been shown to inhibit the growth of certain types of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

5-Chloro-2-(methylthio)-1,3-benzoxazole has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable and non-toxic. In addition, this compound can be used to synthesize a variety of compounds, including optical brighteners, dyes, and antioxidants. However, this compound also has some limitations for lab experiments. It is not very soluble in water, and it can be difficult to purify.

Future Directions

There are several potential future directions for research on 5-Chloro-2-(methylthio)-1,3-benzoxazole. These include further studies on its mechanism of action, biochemical and physiological effects, and potential applications in the development of new materials. In addition, further research is needed to explore the potential therapeutic applications of this compound, such as its use as an antineoplastic, anti-inflammatory, and anticonvulsant agent. Finally, further research is needed to explore the potential of this compound as a starting material for the synthesis of other compounds.

Scientific Research Applications

5-Chloro-2-(methylthio)-1,3-benzoxazole has several potential applications in scientific research. It has been used to synthesize a variety of compounds, including optical brighteners, dyes, and antioxidants. It has also been used as a starting material for the synthesis of several pharmaceuticals, including antineoplastic drugs, anti-inflammatory agents, and anticonvulsants. In addition, this compound has been studied for its potential applications in the development of new materials, such as polymers and nanomaterials.

Safety and Hazards

The safety data sheet for the related compound, 5-chloro-2-(methylthio)pyrimidine-4-carboxylic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .

Properties

IUPAC Name

5-chloro-2-methylsulfanyl-1,3-benzoxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClNOS/c1-12-8-10-6-4-5(9)2-3-7(6)11-8/h2-4H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DDQGNGANBLTNFD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC2=C(O1)C=CC(=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClNOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20214046
Record name Benzoxazole, 5-chloro-2-methylthio-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20214046
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

199.66 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

64037-25-8
Record name Benzoxazole, 5-chloro-2-methylthio-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064037258
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 64037-25-8
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24976
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Benzoxazole, 5-chloro-2-methylthio-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20214046
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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